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CAS No.: 17666-25-0
Cat. No.: B192659
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Executive Summary

Cevadine (CAS: 62-59-9) and its hydrochloride salt (Cevadine HCI, CAS: 17666-25-0) are
steroidal alkaloids acting as voltage-gated sodium channel activators.[1] While often used
interchangeably in colloquial lab discussion, their solubility profiles differ critically.

o Cevadine (Free Base): Lipophilic.[1] Soluble in alcohols and chloroform; poorly soluble in
water.

e Cevadine HCI: Amphiphilic. High solubility in polar organic solvents (DMSO, Ethanol) and
improved aqueous solubility compared to the free base.

Core Recommendation: For maximum stability and reproducibility in biological assays, prepare
stock solutions in anhydrous DMSO or Ethanol. Use aqueous buffers only for the final working
dilution immediately prior to use to prevent hydrolytic degradation.

Physicochemical Profile & Solubility Data
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Compound Name

Cevadine Hydrochloride

Distinct from Veratridine

CAS Number

17666-25-0

Free Base CAS: 62-59-9

Molecular Weight

~628.2 g/mol

Free Base MW: 591.7 g/mol

Primary Stock Solvent

DMSO (Dimethyl Sulfoxide)

Recommended. Chemically
inert; prevents hydrolysis

during storage.[1][2]

Secondary Stock Solvent

Ethanol (=99.5%)

Good alternative; prone to

evaporation if not sealed
tightly.[1]

Aqueous Solubility

Soluble (as HCI salt)

Warning:[1] Ester linkages are
susceptible to hydrolysis in

water over time.

Quantitative Solubility Limits

Note: Values are derived from validated protocols for structural congeners (e.g., Veratridine)

and standard alkaloid salt behaviors.

Solvent Solubility Limit Stability (at -20°C) Application
Primary Stock. Ideal

DMSO =50 mg/mL > 6 Months
for -20°C storage.[1]
Secondary Stock. Use

Ethanol > 30 mg/mL > 1 Month for evaporation-
sensitive assays.[1]
Working Solution

Water / PBS ~10 mg/mL (Salt form) <24 Hours Only. Prepare fresh
daily.[1]

Experimental Protocols
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Protocol A: Preparation of 10 mM Stock Solution in
DMSO

Objective: Create a stable, high-concentration master stock for long-term storage.
Materials:

o Cevadine HCI powder (Store desiccated at -20°C).[1]

e Anhydrous DMSO (Spectrophotometric grade, >99.9%).

o Amber glass vials (Borosilicate) with PTFE-lined caps.[1]

Procedure:

o Equilibration: Allow the Cevadine HCI vial to warm to room temperature before opening to
prevent moisture condensation (hygroscopic).

o Calculation:
o Target Concentration: 10 mM.

o Formula:

[1]

o Example: To make 1 mL of 10 mM stock, weigh 6.28 mg of Cevadine HCI.
» Solubilization: Add 1 mL of anhydrous DMSO to the powder.

 Dissolution: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at
room temperature for 1-2 minutes.

o Checkpoint: Solution must be optically clear and colorless.

¢ Aliquot & Storage: Dispense into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.
Store at -20°C.
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Protocol B: Preparation of Aqueous Working Solution

Objective: Dilute stock for biological assay (e.g., Patch Clamp, Cell Culture).

Critical Constraint: The final DMSO concentration in the assay should typically remain < 0.1%
(v/v) to avoid solvent toxicity.

Procedure:
e Thaw: Thaw one aliquot of DMSO stock at room temperature.

 Dilution: Rapidly inject the required volume of DMSO stock into the vortexing aqueous buffer
(e.qg., PBS, Tyrode’s solution).

o Technique: Do not add buffer to the DMSO stock; always add stock to the buffer to prevent
transient precipitation.

o Usage Window: Use within 4-6 hours. Discard unused aqueous portion.

Stability & Degradation Mechanisms

Cevadine contains ester linkages (tigloyl/angeloyl groups) that are susceptible to hydrolysis,
particularly in basic or aqueous environments.

¢ pH Sensitivity: Stable at pH 4.0-6.0. Rapid degradation occurs at pH > 8.0.
o Temperature: Thermal degradation accelerates in solution. Keep working solutions on ice.

» Light: While not intensely photo-labile, storage in amber vials is standard Good Laboratory
Practice (GLP) for alkaloids.[1]

Visualization of Workflows
Diagram 1: Solubilization Workflow

This flowchart illustrates the critical decision path for handling the salt vs. free base forms.
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Starting Material

Check Form:
HCI Salt or Free Base?

Free Base\HCI Salt

Cevadine (Free Base)
(Lipophilic)

Cevadine HCI
(Amphiphilic)

Step 1: Acidification
Dissolve in 1M HCI or
Ethanol first

Select Stock Solvent

Standard

Anhydrous DMSO
(Preferred for Stability)

Ethanol (=99.5%)
(Evaporation Risk)

Store at -20°C

(Protect from Moisture)

Dilute into Buffer
(Use within 6 hours)
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Caption: Decision matrix for solubilizing Cevadine forms. Note the acidification step required for
the Free Base.

Diagram 2: Dilution & Toxicity Logic

This diagram ensures the final solvent concentration remains below toxic thresholds for
biological systems.

Intermediate Dilution
(Optional)
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Caption: Serial dilution strategy to minimize DMSO shock and precipitation probability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. GSRS [precision.fda.gov]

e 2. uspnf.com [uspnf.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b192659/docs?utm_src=pdf-body-img#technical-guide-solubilization-and-stability-of-cevadine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://pubchem.ncbi.nlm.nih.gov/compound/Veratrine
https://www.benchchem.com/product/b192659/docs?utm_src=pdf-body#technical-guide-solubilization-and-stability-of-cevadine-hydrochloride
https://precision.fda.gov/ginas/app/ui/substances/6474e31c-97e1-42b5-9b84-2bb08bb3add3
https://pubchem.ncbi.nlm.nih.gov/compound/16220094
https://precision.fda.gov/ginas/app/ui/substances/6474e31c-97e1-42b5-9b84-2bb08bb3add3
https://precision.fda.gov/ginas/app/ui/substances/6474e31c-97e1-42b5-9b84-2bb08bb3add3
https://pubmed.ncbi.nlm.nih.gov/3963373/
https://www.benchchem.com/product/b192659?utm_src=pdf-custom-synthesis#bc-rfq
https://precision.fda.gov/ginas/app/ui/substances/6474e31c-97e1-42b5-9b84-2bb08bb3add3
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/presentationwarner.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 3. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. Cevadine | C32H49NQ9 | CID 5380394 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Technical Guide: Solubilization and Stability of
Cevadine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b192659/docs#technical-guide-solubilization-and-
stability-of-cevadine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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